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Compound of Interest

N-(5-amino-2-
Compound Name:
methylphenyl)acetamide

Cat. No.: B181758

Technical Guide: N-(5-amino-2-
methylphenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for N-(5-amino-
2-methylphenyl)acetamide (CAS No: 5434-30-0), a key intermediate in various chemical
syntheses. The information is compiled to assist researchers, scientists, and drug development
professionals in the safe handling, storage, and use of this compound.

Chemical and Physical Properties

N-(5-amino-2-methylphenyl)acetamide is a solid organic compound with the molecular
formula CeH12N20.[1][2] Its chemical structure features an acetamide group and an amino
group attached to a toluene backbone.
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Property Value Source
CAS Number 5434-30-0 [1112]
Molecular Formula CoH12N20 [11[2][3]
Molecular Weight 164.21 g/mol [11[3]
Purity 98% [1]
Physical Form Solid [1]
Melting Point 141 °C

Boiling Point 362.123 °C at 760 mmHg

5'-Amino-2'-methylacetanilide,
2-acetylamino-4-aminotoluene,

Alternate Names N-(3-amino-6-methylphenyl) [2][3]
acetamide, 3-acetamido-4-

methylaniline

Hazard Identification and Safety Precautions

While specific hazard classification for N-(5-amino-2-methylphenyl)acetamide is not readily
available in the provided search results, general precautions for handling chemical compounds
of this nature should be observed. Many related acetamide compounds are suspected of
causing cancer.[4][5]

Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE is recommended when handling N-(5-amino-2-
methylphenyl)acetamide:
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Equipment

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles with side-

shields.

Skin Protection

Wear impervious, flame-resistant clothing and

protective gloves.

Respiratory Protection

Use a full-face respirator if exposure limits are

exceeded or if irritation occurs.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and the

safety of personnel.

Procedure

Protocol

Handling

Handle in a well-ventilated area. Avoid the
formation of dust and aerosols. Use non-
sparking tools to prevent electrostatic discharge.

Avoid contact with skin and eyes.[6]

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place.[6] Recommended
storage temperature is 2-8°C. Keep away from

foodstuffs and incompatible materials.[6]

Experimental Protocols: Emergency Procedures

Detailed experimental protocols for specific applications of N-(5-amino-2-

methylphenyl)acetamide are not available in the provided safety data sheets. However,

established protocols for handling emergencies are outlined below.

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken immediately.
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Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air.[6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with water.[6]

Eye Contact

Rinse with pure water for at least 15 minutes.[6]

Ingestion

Rinse mouth with water.[6]

Fire-Fighting Measures

In case of a fire involving N-(5-amino-2-methylphenyl)acetamide, the following procedures

should be followed.

Measure

Protocol

Suitable Extinguishing Media

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[6]

Protective Actions

Firefighters should wear a self-contained

breathing apparatus if necessary.[6]

Accidental Release Measures

For accidental spills or releases, the following containment and cleanup protocol is

recommended.

Step

Protocol

Personal Precautions

Avoid dust formation.[6]

Environmental Precautions

Prevent further spillage or leakage if it is safe to
do so.[6]

Containment and Cleanup

Collect the spilled material and arrange for

disposal.[6]
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Visualized Workflow: Emergency Response

The following diagram illustrates the logical workflow for responding to an accidental exposure
to N-(5-amino-2-methylphenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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